Helium-3
Overview
Description
Helium-3 is a light, stable isotope of helium with two protons and one neutron. Unlike the more common helium-4, which has two protons and two neutrons, this compound is unique in that it is one of the few stable isotopes with more protons than neutrons. This compound was first proposed in 1934 and isolated in 1939. It is found in trace amounts on Earth and is more abundant on the Moon, having been deposited by the solar wind over billions of years .
Scientific Research Applications
Helium-3 has a wide range of applications in various fields:
Cryogenics: this compound is used in cryogenic applications to achieve extremely low temperatures.
Medical Imaging: Hyperpolarized this compound gas is used in magnetic resonance imaging (MRI) to produce high-resolution images of the lungs.
Neutron Detection: this compound is used in neutron detectors for security and scientific research.
Preparation Methods
Synthetic Routes and Reaction Conditions: Helium-3 is primarily obtained through the decay of tritium, a radioactive isotope of hydrogen. Tritium decays into this compound through beta decay. This process is the main industrial method for producing this compound due to its scarcity on Earth .
Industrial Production Methods:
Tritium Decay: Tritium is stored and allowed to decay into this compound. This method is reliable but slow, as tritium has a half-life of approximately 12.3 years.
Natural Gas Extraction: this compound can also be extracted from natural gas, where it is found in very small quantities.
Lunar Mining: Future prospects include mining this compound from the lunar regolith, where it is more abundant.
Chemical Reactions Analysis
Helium-3 is chemically inert, similar to other noble gases, and does not readily form compounds. it plays a significant role in nuclear fusion reactions:
Fusion Reactions:
Mechanism of Action
Helium-3 exerts its effects primarily through its physical properties rather than chemical interactions. In nuclear fusion, this compound nuclei undergo fusion reactions that release energy in the form of charged particles, which can be converted into electricity. In medical imaging, hyperpolarized this compound gas enhances the contrast of MRI images by aligning the nuclear spins of this compound atoms, making it easier to visualize lung structures .
Comparison with Similar Compounds
Helium-3 is compared with other isotopes of helium and similar noble gases:
Helium-4: The most common isotope of helium, with two protons and two neutrons.
Hydrogen-1 (Protium): The only other stable isotope with more protons than neutrons.
This compound’s unique properties, such as its low atomic mass and fermionic nature, make it valuable for specific applications in nuclear fusion, cryogenics, and medical imaging, setting it apart from other noble gases and isotopes.
Properties
IUPAC Name |
helium-3 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/He/i1-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SWQJXJOGLNCZEY-BJUDXGSMSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[He] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[3He] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
He |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
3.0160293220 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
14762-55-1 |
Source
|
| Record name | Helium-3 | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=14762-55-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Helium He-3 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014762551 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Helium He-3 | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB12940 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | (3He)helium | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.035.278 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | HELIUM HE-3 | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/I83W8ELB18 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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